Cas no 1073944-16-7 (Piperidin-4-yl-quinolin-3-yl-methanone)

• Product Name: Piperidin-4-yl-quinolin-3-yl-methanone
• CAS No: 1073944-16-7
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD11858566
• CID: 2119191
• PubChem ID: 51358635
• Update Time: 2025-06-12

Piperidin-4-yl-quinolin-3-yl-methanone Chemical and Physical Properties

Names and Identifiers

• Piperidin-4-yl-quinolin-3-yl-methanone
• piperidin-4-yl(quinolin-3-yl)methanone
• 1073944-16-7
• 3-(PIPERIDINE-4-CARBONYL)QUINOLINE
• DB-059635
• DTXSID00680063
• CS-0340339
• (Piperidin-4-yl)(quinolin-3-yl)methanone
• SB30484

• MDL： MFCD11858566
• Inchi： 1S/C15H16N2O/c18-15(11-5-7-16-8-6-11)13-9-12-3-1-2-4-14(12)17-10-13/h1-4,9-11,16H,5-8H2
• InChI Key： BASMSMZLIAYPFC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2C=1)C1CCNCC1

Computed Properties

• Exact Mass: 240.126263138Da
• Monoisotopic Mass: 240.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Piperidin-4-yl-quinolin-3-yl-methanone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on Piperidin-4-yl-quinolin-3-yl-methanone

Introduction to Piperidin-4-yl-quinolin-3-yl-methanone (CAS No. 1073944-16-7)

Piperidin-4-yl-quinolin-3-yl-methanone, a compound with the chemical identifier CAS No. 1073944-16-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The combination of a piperidine ring and a quinoline moiety in its structure imparts unique pharmacological properties, making it a promising candidate for further exploration.

The< strong>Piperidin-4-yl substituent is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the< strong>quinolin-3-yl moiety is renowned for its role in various bioactive molecules. The methanone bridge connecting these two aromatic systems further contributes to the compound's versatility, allowing for diverse modifications and functionalizations. These structural features make Piperidin-4-yl-quinolin-3-yl-methanone a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The quinoline scaffold, in particular, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. By integrating this scaffold with the piperidine ring, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects. The methanone group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In the realm of medicinal chemistry, the development of small molecule inhibitors has been a cornerstone of therapeutic intervention. Piperidin-4-yl-quinolin-3-yl-methanone has shown promise as a lead compound in the design of inhibitors targeting various biological pathways. Its dual functionality allows it to interact with multiple receptors and enzymes, making it a versatile tool for drug discovery. For instance, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter activity.

The synthesis of Piperidin-4-yl-quinolin-3-yl-methanone involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the formation of the quinoline core through cyclization reactions, followed by functionalization at the 3-position with a methanone group. Subsequent introduction of the piperidine ring completes the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of Piperidin-4-yl-quinolin-3-yl-methanone is its potential in addressing unmet medical needs. Researchers are exploring its efficacy in treating conditions such as cancer, inflammation, and infectious diseases. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of tumor cells by disrupting key signaling pathways involved in cancer progression. Additionally, its ability to modulate inflammatory responses makes it a candidate for developing anti-inflammatory therapies.

The pharmacokinetic properties of Piperidin-4-yl-quinolin-3-yli-methanone are also under investigation to optimize its therapeutic potential. Studies have shown that modifications to the piperidine ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these structural elements, researchers aim to develop compounds that exhibit favorable pharmacokinetic characteristics, ensuring better patient compliance and therapeutic outcomes.

The role of computational chemistry in designing Piperidin-based compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal modifications. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs. These advancements have led to the identification of novel derivatives with enhanced biological activity and improved selectivity.

In conclusion, Piperidin-4-yl-quinolin-3-yli-methanone (CAS No.1073944-16-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile pharmacological properties make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications across various medical disciplines, underscoring its importance in modern drug discovery efforts.